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Compound of Interest

Compound Name: 1-(Perfluoro-n-octyl)dodecane
CAS No.: 106873-67-0
Cat. No.: B1304023
Get Quote
. J

Executive Summary & Chemical Context

1-(Perfluoro-n-octyl)dodecane (often abbreviated as

) belongs to the class of Semifluorinated Alkanes (SFAs).[1][2] Structurally, it consists of a
perfluorinated segment (

) covalently linked to a hydrocarbon segment (
)[1]

Unlike standard hydrocarbon solvents or pure perfluorocarbons (PFCs),

exhibits amphiphilicity without being a traditional surfactant.[1] This unique "Janus-like"
character creates specific handling challenges that standard safety data sheets (SDS) often
overlook.

Critical Physicochemical Hazards:

o Surface Tension: Extremely low.[1] The fluid "creeps" and spreads rapidly over surfaces,
increasing the risk of glove contamination and cross-contamination of bench surfaces.[1]
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» Density: Significantly higher than water (~1.1-1.3 g/cm?).[1] Spills will sink in aqueous
environments but float on some fluorinated oils.[1]

o Thermal Stability: Generally stable, but thermal decomposition (>
C) releases Hydrogen Fluoride (HF) and fluorinated olefins.[1]

Risk Assessment & PPE Strategy

Effective protection requires understanding the permeation mechanics of SFAs.[1] The
hydrocarbon tail (

) interacts with lipophilic materials (like natural rubber), while the fluorinated tail (

) provides resistance to degradation but enhances persistence.[1]

PPE Selection Matrix
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Body Area

Hazard Mechanism

Recommended
PPE

Material
Specification

Hands (Standard)

Splash / Contact

Nitrile (Disposable)

Minimum 5 mil
thickness.[1] Double-
gloving recommended
to prevent "pinhole”
permeation due to low

surface tension.[1]

Hands (Immersion)

Saturation / Heat

Laminate / PVA

"Silver Shield" or
Polyvinyl Alcohol
gloves.[1] Required if
handling heated fluids
or cleaning large

spills.[1]

Eyes

Irritation (H319)

Safety Goggles

Indirect vented.[1]
Face shield required if
handling >100 mL or
heating.[1]

Respiratory

Vapor / Aerosol

Fume Hood

Mandatory for all open
handling.[1] If hood
unavailable: Half-face
respirator with OV/AG
(Organic Vapor/Acid
Gas) cartridges.[1]

Body

Skin Irritation (H315)

Lab Coat

100% Cotton or
Nomex (if flammability
risk exists nearby).[1]
Synthetic blends can
degrade if exposed to
high heat/solvent

combinations.[1]

The "Why" Behind the Glove Choice
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Nitrile is the standard operational choice.[1][3] While the dodecane tail (

) can swell natural rubber (Latex), nitrile offers excellent resistance to aliphatic hydrocarbons.[1]
The fluorinated segment is generally inert to nitrile.[1]

e Caution: Do not use Latex.[1] The hydrocarbon segment of
will permeate latex rapidly, carrying the fluorinated segment with it to the skin.[1]

Operational Workflow Logic

The following diagram illustrates the decision logic for PPE and Engineering Controls based on

the experimental state.

© 2026 BenchChem. All rights reserved. 4/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Perfluorooctane
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Perfluorooctane
https://pubchem.ncbi.nlm.nih.gov/compound/Perfluorooctane
https://pubchem.ncbi.nlm.nih.gov/compound/Perfluorooctane
https://pubchem.ncbi.nlm.nih.gov/compound/Perfluorooctane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304023?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Task: Handling F8H12

State of Matter?

Solid / Powder Liquid / Melt
(Ambient Temp) (>51°C)

Heating / Reaction

Weighing/Transfer

LEVEL 2 PPE:
Thermal Gloves + Nitrile
Face Shield
Fume Hood (High Flow)

LEVEL 1 PPE: 1
Nitrile Gloves (Double) : Risk: Static Cling
Safety Glasses : Use Antistatic Gun
Lab Coat 1

I
Risk: Thermal Decomp (HF) :
Keep < 200°C !

I

g g g

Click to download full resolution via product page

Figure 1:PPE Decision Logic based on physical state.[1][4] Note that FBH12 is a solid at room
temperature (MP ~51°C), requiring specific handling for static charge during weighing.[1]

Step-by-Step Handling Protocols
A. Storage and Stability[1]

¢ Environment: Store in a cool, dry place (
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C is often preferred for long-term purity, though ambient is safe).[1]

o Container: Glass or Fluorinated HDPE. Avoid standard low-density polyethylene (LDPE) for
long-term storage as the hydrocarbon tail can slowly plasticize the container wall.[1]

e Segregation: Keep away from strong oxidizing agents and alkali metals (e.g.,
Sodium/Potassium) which can strip fluorine atoms and cause exothermic reactions.[1]

B. Weighing and Transfer (Solid State)

is a waxy solid at room temperature.[1]

 Static Control: Fluorinated solids are prone to high static charge.[1] Use an ionizing fan or
antistatic gun during weighing to prevent the powder/flakes from "jumping" onto the balance
or user.[1]

e Tooling: Use stainless steel or PTFE-coated spatulas.[1] Avoid disposable polystyrene
spatulas (static risk).[1]

C. Heating and Liquefaction
¢ Melting: To use as a liquid, melt in a water bath at
C.
o Vapor Management: Although vapor pressure is low, always melt inside a fume hood.
e Thermal Limit:Do not exceed

C. Above this threshold, thermolysis can generate HF.[1] If high-temperature work is
required, you must have Calcium Gluconate gel (HF antidote) available in the lab first-aid kit.

[1]
Disposal and Decontamination
Critical Environmental Directive:

is classified under GHS as H410: Very toxic to aquatic life with long-lasting effects.[1][5] It must
never enter the drainage system.[1]
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Waste Stream Segregation

Do not mix with standard organic solvents if possible, as this increases the volume of
"Halogenated Waste" which is expensive to incinerate.[1]

Solid Waste Bin
(Contaminated Wipes)

Wipes/Gloves

High-Temp Incineration
(Off-site)

MEY IOV Halogenated Waste
e Carboy

Contaminants?

No (Pure)

Used FBHILZ T B o\ st Rotary Evaporator
(Recycle)

Click to download full resolution via product page

Figure 2:Disposal workflow emphasizing segregation.[1] Because SFAs are expensive and
chemically stable, recycling via rotary evaporation is often viable if the solute is non-volatile.[1]

Spill Cleanup Protocol

 |solate: Mark the area.[1] The low surface tension makes the spill slippery (slip hazard).[1]

o Absorb: Use vermiculite or sand.[1] Do not use standard cellulose paper towels alone, as the
fluid may soak through rapidly; use absorbent pads backed with nitrile/plastic.[1]

e Clean: Wipe the surface with Acetone or Ethyl Acetate.[1]

is soluble in these standard organic solvents (due to the

tail), facilitating removal.[1] Water/soap will be ineffective.[1]

Emergency Response (H-Code Driven)
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Event Immediate Action Medical Follow-up

Wash with soap and water for o
Seek aid if irritation (H315)

Skin Contact 15 mins.[1] Remove )
persists.[1]

contaminated clothing.[1][5]

Rinse cautiously with water for
Eye Contact 15 mins.[1][6] Remove contact  Required (H319).[1]
lenses.[1][7]

Required if
Inhalation Move to fresh air.[1][5][6] coughing/respiratory irritation
(H335) occurs.[1]

Use Dry Chemical, CO2, or

] Evacuate area (Risk of HF
Fire Foam.[1][6] Do not use water

) formation).[1]
jet.

References

e PubChem. (2025).[1] 1-(Perfluoro-n-octyl)dodecane Compound Summary. National Library
of Medicine.[1] [Link][1]

o European Chemicals Agency (ECHA). (2025).[1] C&L Inventory: Perfluoroalkyl substances.
[Link][1]

e Broniatowski, M., & Dynarowicz-tatka, P. (2008).[1] Semifluorinated alkanes — primitive
surfactants of fascinating properties. Advances in Colloid and Interface Science. [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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